4-Amino-3,3-dimethylisothiochroman

• Molecular Formula: C11H15NS
• Molecular Weight: 193.31 g/mol
• IUPAC Name: 3,3-dimethyl-1,4-dihydroisothiochromen-4-amine
• InChI: InChI=1S/C11H15NS/c1-11(2)10(12)9-6-4-3-5-8(9)7-13-11/h3-6,10H,7,12H2,1-2H3
• InChI Key: AXWUHFPRRBCIMN-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C2=CC=CC=C2CS1)N)C

Description

4-Amino-3,3-dimethylisothiochroman is a useful research compound. Its molecular formula is C11H15NS and its molecular weight is 193.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Amino-3,3-dimethylisothiochroman suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Amino-3,3-dimethylisothiochroman including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

25.3 g of sodium borohydride in 435 ml of 1,2-dimethoxyethane are placed under a nitrogen atmosphere. 36.9 ml of titanium tetrachloride are added dropwise thereto at a temperature of from +15° to +18° C. The mixture is stirred for 3 hours at a temperature below +20° C. and then, at from +14° to +16° C., a solution of 33.0 g of 3,3-dimethylisothiochroman-4-oneoxime in 135 ml of 1,2-dimethoxyethane is added dropwise thereto. After stirring for 16 hours at room temperature, the mixture is poured onto ice-water and rendered basic with 30% aqueous ammonia solution. The mixture is then extracted twice with ether. The ether phases are washed with saturated sodium chloride solution, dried over sodium sulfate and concentrated by evaporation. Distillation of the residue yields 16.7 g of 4-amino-3,3-dimethylisothiochroman in the form of a colourless liquid having a boiling point of +80° C. at 0.06 mbar.